Cas no 72926-03-5 (1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI))

1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI) structure
72926-03-5 structure
Product Name:1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI)
CAS No:72926-03-5
MF:C5H9N3OS
MW:159.209459066391
CID:551173
PubChem ID:3136586
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI)
    • 1-(5-AMINO-2-METHYL-[1,3,4]THIADIAZOL-3-YL)-ETHANONE
    • Ethanone,1-(5-amino-2-methyl-1,3,4-thiadiazol-3(2H)-yl)-
    • 4-ACETYL-4,5-DIHYDRO-5-METHYL-1,3,4-THIADIAZOL-2-AMINE
    • AC1MJFDV
    • AG-G-87640
    • CTK5D7059
    • MolPort-001-970-983
    • STK370004
    • AKOS000301509
    • DTXSID60389686
    • 1-(5-Amino-2-methyl-1,3,4-thiadiazol-3(2H)-yl)ethan-1-one
    • 1-(5-amino-2-methyl-1,3,4-thiadiazol-3(2H)-yl)ethanone
    • 72926-03-5
    • 1-(5-amino-2-methyl-2H-1,3,4-thiadiazol-3-yl)ethanone
    • CS-0357890
    • AKOS022061800
    • MDL: MFCD00463308
    • Inchi: 1S/C5H9N3OS/c1-3(9)8-4(2)10-5(6)7-8/h4H,1-2H3,(H2,6,7)
    • InChI Key: JOJTXKVVXPOYLX-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN(C(C)=O)C1C

Computed Properties

  • Exact Mass: 159.04677
  • Monoisotopic Mass: 159.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 58.69

1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro-5-methyl- (9CI) Pricemore >>

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